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The FOLFIRI regimen, a combination chemotherapy comprising 5-Fluorouracil (5-FU),
Leucovorin, and Irinotecan, necessitates stringent safety protocols to protect researchers,
scientists, and drug development professionals from potential exposure to these cytotoxic
agents. This guide provides essential, immediate safety and logistical information, including
detailed personal protective equipment (PPE) requirements, operational procedures, and
disposal plans.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to minimize exposure risk. The National
Institute for Occupational Safety and Health (NIOSH) provides comprehensive guidelines for
handling hazardous drugs, which include the components of FOLFIRI.[1][2][3]

Core PPE Requirements:

o Gloves: Double gloving with chemotherapy-tested gloves is mandatory.[4] These gloves
should meet the American Society for Testing and Materials (ASTM) D6978 standard.[5]
Gloves should be changed every 30-60 minutes or immediately if contaminated or damaged.
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e Gowns: Disposable gowns made of polyethylene-coated polypropylene or other laminate
materials that have been tested to resist permeability by chemotherapy drugs are required.
Gowns should be worn during all handling activities.

o Eye and Face Protection: Use a face shield or a combination of safety goggles and a face
mask to protect against splashes and aerosols.

o Respiratory Protection: For most activities, a NIOSH-certified N95 respirator is
recommended, especially when there is a risk of aerosol generation.

Quantitative Data: Chemotherapy Glove Permeation

The effectiveness of gloves in preventing exposure is determined by their breakthrough time
when tested against specific chemotherapy drugs. The ASTM D6978 standard is the industry
benchmark for this assessment. Below is a summary of available data for the components of
FOLFIRI.

5-Fluorouracil (50 mg/mL) Irinotecan (20 mg/mL)
Glove Material Breakthrough Time Breakthrough Time
(minutes) (minutes)
Nitrile > 240 to > 480 > 240

Limited permeability to some
Latex agents, not recommended as No specific data found

the primary barrier

Neoprene No specific data found No specific data found

Note: Data for Leucovorin is not readily available, as it is not considered as hazardous as 5-FU
and Irinotecan. It is crucial to consult the glove manufacturer's specific testing data for the
chemotherapy agents being handled.

Experimental Protocols: ASTM D6978-05

The "Standard Practice for Assessment of Resistance of Medical Gloves to Permeation by
Chemotherapy Drugs" (ASTM D6978-05) outlines the following methodology:
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o Test Setup: Atest cell is used where the glove material separates the chemotherapy drug
from a collection medium.

» Test Conditions: The test is conducted at 35°C + 2°C to simulate body temperature.

o Drug Concentration: The drugs are tested at their highest clinically relevant concentrations.
For FOLFIRI components, this is typically 50 mg/mL for 5-Fluorouracil and 20 mg/mL for
Irinotecan.

e Permeation Measurement: The collection medium is analyzed over time to detect the
presence of the drug.

» Breakthrough Time: The breakthrough time is defined as the time it takes for the permeation
rate to reach 0.01 pg/cmz/minute.

Procedural Guidance: Step-by-Step Operational
Plan

1. Preparation and Compounding:

e Environment: All preparation of FOLFIRI should be performed in a Class Il or Ill Biological
Safety Cabinet (BSC) or a Compounding Aseptic Containment Isolator (CACI).

« PPE:

o Don two pairs of ASTM D6978-tested chemotherapy gloves. The outer glove should be
worn over the gown cuff.

o Wear a disposable, impermeable gown.
o Use a face shield and an N95 respirator.
e Technique:
o Use closed-system drug-transfer devices (CSTDs) to minimize aerosol generation.

o Employ Luer-Lok fittings on all syringes and IV sets.
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o Carefully prime 1V tubing within the BSC.

. Administration:

PPE: Wear the same level of PPE as for preparation.

Procedure:

o Ensure the patient's IV access is secure.

o Connect the FOLFIRI infusion using a CSTD.

o Monitor for any leaks or spills.

. Spill Management:

Immediate Action:

o Evacuate and secure the area.

o Post a warning sign.

PPE: Use a full chemotherapy spill kit, which includes:

o Two pairs of chemotherapy gloves.

o Adisposable gown and shoe covers.

o Safety goggles and an N95 respirator.

Cleanup Procedure:

o Contain the spill with absorbent pads from the spill kit.

o For liquid spills, gently cover with absorbent pads. For powder spills, cover with a damp

cloth.

o Clean the area three times with a detergent solution followed by a clean water rinse.
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o Place all contaminated materials, including PPE, into a designated chemotherapy waste
container.

4. Disposal Plan:
o Waste Segregation: Chemotherapy waste is categorized as either "trace" or "bulk" waste.

o Trace Waste: Items with less than 3% of the original drug volume (e.g., empty vials, IV
bags, tubing, gloves, gowns). This waste should be disposed of in yellow chemotherapy
waste containers.

o Bulk Waste: Items with more than 3% of the original drug volume (e.g., partially used IV
bags, syringes). This is considered hazardous waste and must be disposed of in black
RCRA (Resource Conservation and Recovery Act) hazardous waste containers.

o Sharps: All needles and syringes must be disposed of in a puncture-resistant, yellow sharps
container specifically designated for chemotherapy waste.

o Patient Waste: For 48-72 hours after treatment, patient excreta should be handled with care.
Toilets should be flushed twice with the lid down. Caregivers should wear gloves when
handling any bodily fluids.

Visualization of FOLFIRI Handling Workflow
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FOLFIRI Handling Workflow
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Caption: Workflow for safe handling of the FOLFIRI chemotherapy regimen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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